Cas no 51088-95-0 (2(3H)-Anthracenone, 4,4a,5,6,7,8,10,10a-octahydro-)
51088-95-0 structure
Product Name:2(3H)-Anthracenone, 4,4a,5,6,7,8,10,10a-octahydro-
CAS No:51088-95-0
MF:C14H18O
MW:202.292124271393
CID:363301
PubChem ID:600070
Update Time:2025-04-19
2(3H)-Anthracenone, 4,4a,5,6,7,8,10,10a-octahydro- Chemical and Physical Properties
Names and Identifiers
-
- 2(3H)-Anthracenone, 4,4a,5,6,7,8,10,10a-octahydro-
- 4,4a,5,6,7,8,10,10a-octahydro-3H-anthracen-2-one
- 51088-95-0
- 4,4a,5,6,7,8,10,10a-Octahydro-2(3H)-anthracenone #
- DTXSID80344878
- 2(4aH)-Anthracenone, 3,4,5,6,7,8,10,10a,-octahydro-
- XYZZMZJRYYOFLO-UHFFFAOYSA-N
-
- Inchi: 1S/C14H18O/c15-14-6-5-12-7-10-3-1-2-4-11(10)8-13(12)9-14/h8-10,12H,1-7H2
- InChI Key: XYZZMZJRYYOFLO-UHFFFAOYSA-N
- SMILES: O=C1C=C2C=C3CCCCC3CC2CC1
Computed Properties
- Exact Mass: 202.13584
- Monoisotopic Mass: 202.135765193g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 348
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
2(3H)-Anthracenone, 4,4a,5,6,7,8,10,10a-octahydro- Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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